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Compound of Interest

Compound Name: Cox-2-IN-9

Cat. No.: B12417695 Get Quote

Essential Safety and Handling Guide for Cox-2-IN-9
Disclaimer: A specific Safety Data Sheet (SDS) for Cox-2-IN-9 is not publicly available. The

following guidance is based on the safety information for Celecoxib, a structurally related Cox-2

inhibitor, and established best practices for handling potent research compounds. Researchers

must conduct a thorough risk assessment before handling this substance and consult with their

institution's Environmental Health and Safety (EHS) department.

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals working with Cox-2-IN-9. Adherence to these procedures is

critical to ensure personal safety and minimize environmental contamination.

Key Safety and Physical Data (Based on Celecoxib as a
Surrogate)
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Property Information

Physical State Solid[1]

Appearance No information available

Odor No information available

Melting Point/Range 156 - 157 °C / 312.8 - 314.6 °F[1]

Hazard Statements

Suspected of damaging fertility or the unborn

child. May cause damage to organs through

prolonged or repeated exposure (Stomach,

Cardiovascular system, intestinal tract).[2]

Signal Word Warning[2]

Precautionary Statements

Obtain special instructions before use. Do not

handle until all safety precautions have been

read and understood. Do not breathe dust.

Wear protective gloves/protective clothing/eye

protection/face protection. If exposed or

concerned: Get medical advice/attention.

Dispose of contents/container to an approved

waste disposal plant.[2]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is the final and critical barrier in preventing exposure to

hazardous chemicals. For handling Cox-2-IN-9, the following PPE is mandatory:

Hand Protection: Wear two pairs of powder-free nitrile or neoprene chemotherapy-grade

gloves. The outer glove should be removed and disposed of as hazardous waste

immediately after handling the compound. The inner glove should be removed and disposed

of after completing the task and before leaving the work area.

Eye and Face Protection: Safety glasses with side shields are the minimum requirement. For

procedures with a risk of splashing or aerosol generation, chemical safety goggles and a

face shield are required.
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Respiratory Protection: For handling powders outside of a certified chemical fume hood or

other ventilated enclosure, a NIOSH-approved respirator (e.g., N95 or higher) is necessary

to prevent inhalation of dust particles.

Body Protection: A disposable, low-permeability gown with a solid front, long sleeves, and

tight-fitting cuffs should be worn over laboratory clothing. Lab coats made of absorbent

materials are not suitable. Shoe covers should be worn in designated handling areas.

PPE Selection Workflow
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Risk Assessment

Action

Start: Handling Cox-2-IN-9

Assess Task:
- Weighing Powder
- Preparing Solution

- Administering

Potential Exposure?
- Inhalation (dust)
- Dermal Contact

- Ingestion
- Eye Contact

Hand Protection:
- Double Nitrile/Neoprene Gloves

Dermal/Ingestion Risk

Eye/Face Protection:
- Safety Glasses (min)

- Goggles/Face Shield (splash risk)

Eye Contact Risk

Respiratory Protection:
- Fume Hood or
- N95 Respirator

Inhalation Risk

Body Protection:
- Disposable Gown

- Shoe Covers

Dermal Risk

Proceed with Task Stop and Re-evaluate

Click to download full resolution via product page

Caption: PPE selection workflow for handling Cox-2-IN-9.

Experimental Protocols: Safe Handling and Disposal
Handling Procedures

Preparation:
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Designate a specific area for handling Cox-2-IN-9, preferably within a certified chemical

fume hood or a ventilated balance enclosure for weighing.

Ensure all necessary PPE is available and has been inspected for integrity.

Have a chemical spill kit readily accessible.

Weighing and Reconstitution:

Perform all manipulations of the solid compound within a chemical fume hood or other

contained, ventilated space to minimize inhalation exposure.

Use anti-static weigh paper or a weighing funnel to prevent dispersal of the powder.

When reconstituting, add the solvent slowly to the solid to avoid aerosolization. The

compound is soluble in DMSO.

General Use:

Avoid direct contact with the skin, eyes, and clothing.

Do not eat, drink, or smoke in areas where Cox-2-IN-9 is handled or stored.

Wash hands thoroughly after handling, even if gloves were worn.

Disposal Plan
All waste generated from the handling of Cox-2-IN-9 must be considered hazardous.

Solid Waste:

Place all contaminated solid waste, including gloves, weigh paper, pipette tips, and

disposable gowns, into a clearly labeled, sealed hazardous waste container.

Outer gloves should be placed in a sealable bag for disposal immediately after use.

Liquid Waste:
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Collect all liquid waste containing Cox-2-IN-9 in a designated, sealed, and properly

labeled hazardous waste container.

Do not dispose of solutions containing this compound down the drain.

Container Disposal:

Empty containers should be triple-rinsed with a suitable solvent. The rinsate must be

collected as hazardous liquid waste.

Dispose of the rinsed container according to your institution's EHS guidelines.

Labeling and Storage of Waste:

All waste containers must be labeled with "Hazardous Waste," the full chemical name

("Cox-2-IN-9"), and the primary hazards (e.g., "Toxic," "Reproductive Hazard").

Store waste containers in a designated, secure area away from incompatible materials

until they are collected by EHS for final disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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